2-methyl-6H-benzo[c][1]benzoxepin-11-one
Overview
Description
2-methyl-6H-benzocbenzoxepin-11-one is a chemical compound . It is related to benzoxepin, an oxygen-containing bicyclic molecule consisting of an oxepin ring and a benzene ring .
Synthesis Analysis
Benzoxepin-derived compounds have been synthesized and evaluated for their sedative–hypnotic effect using Phenobarbital-induced sleep test in mice . A construction of 12-methyl1benzoxepino[3,4-b]quinolin-13(6H)-ones, structurally intriguing hybrid molecules consisting of fused 4-methylquinoline and 1-benzoxepin-5-one units, has been successfully achieved via a two-step procedure .Chemical Reactions Analysis
A series of dibenzo[b,e]ox(thi)epin-11(6H)-one O-benzoyloximes has been synthesized . The synthesis involved a two-step procedure, including the one-pot synthesis of 2-(aryloxymethyl)-4-methylquinoline-3-carboxylic acids followed by their intramolecular Friedel–Crafts cyclization reaction .Scientific Research Applications
Synthesis Techniques
- Synthesis of Benzoxepin Derivatives : Various methods for synthesizing benzoxepin derivatives and their structural analysis have been explored. For example, Macías et al. (2011) detailed the synthesis of related benzoxepin derivatives, highlighting their crystallization and molecular structure using X-ray diffraction data (Macías et al., 2011).
Biological Activity and Medicinal Chemistry
- Bioactivities Against Pro-Inflammatory Agents : Chakraborty and Raola (2019) identified novel benzoxepins with significant bioactivities against pro-inflammatory cyclooxygenase and lipoxygenase (Chakraborty & Raola, 2019).
- Cytotoxicity and Enzyme Inhibition : Spencer et al. (2009) discussed the correlation between cathepsin B inhibition and cytotoxicity in a series of palladacycles, including benzoxepin derivatives (Spencer et al., 2009).
- Anticancer Agents : Chatterjee, Ali, and Panda (2023) provided an overview of benzoxazines and benzoxazepines, including their synthesis and anticancer activities (Chatterjee, Ali, & Panda, 2023).
Chemical Properties and Reactions
- Antioxidant Properties : Traykova et al. (2003) studied the antioxidant properties of galantamine hydrobromide, a compound related to benzoxepin (Traykova et al., 2003).
- Synthetic Methods for Benzoxepin Derivatives : Geng et al. (2019) reported a novel synthesis method for benzo[e][1,4]diazepin-3-ones, demonstrating the efficiency of dicyclization and ring-opening sequences (Geng et al., 2019).
properties
IUPAC Name |
2-methyl-6H-benzo[c][1]benzoxepin-11-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O2/c1-10-6-7-14-13(8-10)15(16)12-5-3-2-4-11(12)9-17-14/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKBZVICFFSSIDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OCC3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101289141 | |
Record name | 2-Methyldibenz[b,e]oxepin-11(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101289141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23560-66-9 | |
Record name | 2-Methyldibenz[b,e]oxepin-11(6H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23560-66-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyldibenz[b,e]oxepin-11(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101289141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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